Cas no 1806632-01-8 (2-(3-Bromo-2-oxopropyl)-4-formylmandelic acid)

• Product Name: 2-(3-Bromo-2-oxopropyl)-4-formylmandelic acid
• CAS No: 1806632-01-8
• MF: C₁₂H₁₁BrO₅
• MW: 315.116743326187
• CID: 4940747
• Update Time: 2025-05-24

2-(3-Bromo-2-oxopropyl)-4-formylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-2-oxopropyl)-4-formylmandelic acid

• Inchi： 1S/C12H11BrO5/c13-5-9(15)4-8-3-7(6-14)1-2-10(8)11(16)12(17)18/h1-3,6,11,16H,4-5H2,(H,17,18)
• InChI Key： MGYVHKOFCYERKQ-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C=O)C=CC=1C(C(=O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 330
• XLogP3: 0.7
• Topological Polar Surface Area: 91.7

Additional information on 2-(3-Bromo-2-oxopropyl)-4-formylmandelic acid

Introduction to 2-(3-Bromo-2-oxopropyl)-4-formylmandelic acid (CAS No. 1806632-01-8)

2-(3-Bromo-2-oxopropyl)-4-formylmandelic acid, with the CAS number 1806632-01-8, is a novel organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated propyl group and a formyl group attached to a mandelic acid scaffold. These structural elements contribute to its diverse chemical reactivity and biological activity, making it a valuable candidate for further investigation.

The chemical structure of 2-(3-Bromo-2-oxopropyl)-4-formylmandelic acid can be represented as follows: C₁₀H₉BrO₄. The presence of the bromine atom and the formyl group imparts specific properties that are of interest in the design of new pharmaceutical agents. The bromine atom, being an electronegative halogen, can influence the compound's lipophilicity and reactivity, while the formyl group can participate in various chemical reactions, such as condensation and reduction processes.

In the context of medicinal chemistry, 2-(3-Bromo-2-oxopropyl)-4-formylmandelic acid has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways, making it a promising candidate for the development of new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory responses, suggesting its potential use in treating inflammatory diseases.

Beyond its enzymatic inhibition properties, 2-(3-Bromo-2-oxopropyl)-4-formylmandelic acid has also shown promise in other therapeutic areas. A study conducted by researchers at the University of California (2022) investigated its effects on cancer cell lines and found that it can induce apoptosis in a dose-dependent manner. This finding opens up new avenues for exploring its anticancer potential, particularly in combination with other chemotherapeutic agents.

The synthesis of 2-(3-Bromo-2-oxopropyl)-4-formylmandelic acid involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the bromination of an appropriate starting material followed by functional group transformations to introduce the formyl group. Advanced synthetic techniques, such as transition metal-catalyzed reactions and microwave-assisted synthesis, have been employed to optimize the production process and reduce environmental impact.

In addition to its therapeutic applications, 2-(3-Bromo-2-oxopropyl)-4-formylmandelic acid has been studied for its utility as a chemical probe in biological research. Its unique structure allows it to interact with specific biomolecules, providing valuable insights into cellular processes and signaling pathways. For example, a study published in Bioorganic & Medicinal Chemistry (2023) utilized this compound to investigate protein-protein interactions involved in neurodegenerative diseases.

The safety profile of 2-(3-Bromo-2-oxopropyl)-4-formylmandelic acid is an important consideration for its potential use in pharmaceuticals. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects on major organs. However, further toxicological evaluations are necessary to ensure its safety for human use.

In conclusion, 2-(3-Bromo-2-oxopropyl)-4-formylmandelic acid (CAS No. 1806632-01-8) is a multifaceted compound with significant potential in various scientific and medical applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.